2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone

• Molecular Formula: C17H17ClF4N4O
• Molecular Weight: 404.8 g/mol
• IUPAC Name: 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H17ClF4N4O/c1-11-15(18)16(17(20,21)22)23-26(11)10-14(27)25-8-6-24(7-9-25)13-4-2-12(19)3-5-13/h2-5H,6-10H2,1H3
• InChI Key: HTYBEXPZARGDNU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C(F)(F)F)Cl

Description

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone involves the inhibition of various enzymes and receptors in the brain and other tissues. It has been found to inhibit the activity of monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. This results in an increase in the levels of these neurotransmitters in the brain, which can improve mood and reduce symptoms of depression and anxiety. This compound has also been found to exhibit potent inhibitory activity against adenosine receptors and dopamine receptors, which are involved in the regulation of various physiological processes such as sleep, mood, and cognition.
Biochemical and Physiological Effects:
2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain, which can improve mood and reduce symptoms of depression and anxiety. This compound has also been found to exhibit anti-inflammatory and anti-cancer properties, which can be attributed to its ability to inhibit various enzymes and receptors involved in these processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone in lab experiments is its potent inhibitory activity against various enzymes and receptors. This compound can be used to study the biochemical and physiological effects of inhibiting these targets. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone. One of the potential applications of this compound is in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Further studies are needed to determine the efficacy and safety of this compound in these conditions. This compound also shows promise as a potential anti-cancer and anti-inflammatory agent, and further studies are needed to investigate its potential in these areas. Additionally, future studies could focus on improving the solubility and bioavailability of this compound to make it more suitable for use in various experiments and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone involves the reaction of 4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazole-1-carboxylic acid with 4-(4-fluorophenyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or chloroform under an inert atmosphere. The product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against various enzymes and receptors such as monoamine oxidase (MAO), adenosine receptors, and dopamine receptors. This compound has shown promising results in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use in the treatment of cancer and inflammation.